Cas no 2364585-18-0 (5-(2,4,6-Trichlorophenyl)oxazole)

• Product name: 5-(2,4,6-Trichlorophenyl)oxazole
• CAS No: 2364585-18-0
• MF: C₉H₄Cl₃NO
• MW: 248.493159294128
• MDL: MFCD32631858
• CID: 5079350

5-(2,4,6-Trichlorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-trichlorophenyl)oxazole
• 5-(2,4,6-Trichlorophenyl)oxazole

• MDL： MFCD32631858
• Inchi： 1S/C9H4Cl3NO/c10-5-1-6(11)9(7(12)2-5)8-3-13-4-14-8/h1-4H
• InChI Key： OGYYEQSPUFFPCC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CN=CO1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Additional information on 5-(2,4,6-Trichlorophenyl)oxazole

Introduction to 5-(2,4,6-Trichlorophenyl)oxazole (CAS No. 2364585-18-0)

5-(2,4,6-Trichlorophenyl)oxazole (CAS No. 2364585-18-0) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a trichlorophenyl group with an oxazole ring, making it a valuable building block for the synthesis of more complex molecules. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 5-(2,4,6-Trichlorophenyl)oxazole.

The molecular formula of 5-(2,4,6-Trichlorophenyl)oxazole is C₉H₄Cl₃N₂O, and its molecular weight is approximately 270.43 g/mol. The compound is known for its high stability and resistance to degradation under various conditions. This stability is attributed to the presence of the trichlorophenyl group, which imparts significant electron-withdrawing effects that enhance the overall robustness of the molecule.

In terms of physical properties, 5-(2,4,6-Trichlorophenyl)oxazole is a white crystalline solid at room temperature. It has a melting point ranging from 130 to 132°C and is insoluble in water but soluble in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics make it an ideal candidate for various synthetic reactions and analytical techniques.

The synthesis of 5-(2,4,6-Trichlorophenyl)oxazole can be achieved through several routes. One common method involves the reaction of 2,4,6-trichlorophenylhydrazine with an appropriate carbonyl compound in the presence of an acid catalyst. This reaction proceeds via a condensation step followed by a cyclization to form the oxazole ring. Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields compared to traditional methods.

In recent years, there has been growing interest in the use of 5-(2,4,6-Trichlorophenyl)oxazole as a building block for the development of novel pharmaceuticals. Research has shown that compounds derived from this scaffold exhibit a range of biological activities, including antimicrobial and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-(2,4,6-Trichlorophenyl)oxazole demonstrated potent activity against multidrug-resistant bacteria. This finding highlights the potential of this compound as a lead structure for the development of new antibiotics.

Beyond its applications in medicinal chemistry, 5-(2,4,6-Trichlorophenyl)oxazole has also found use in materials science. The unique electronic properties of this compound make it suitable for the synthesis of functional materials such as organic semiconductors and photovoltaic materials. Recent research has explored the use of 5-(2,4,6-Trichlorophenyl)oxazole-based polymers in organic solar cells, where they have shown promising performance in terms of efficiency and stability.

The environmental impact of 5-(2,4,6-Trichlorophenyl)oxazole is another important consideration. While the compound itself is not classified as hazardous under current regulations, its production and use should be conducted with appropriate safety measures to minimize any potential risks. Studies have shown that proper waste management and disposal practices can effectively mitigate any environmental concerns associated with this compound.

In conclusion, 5-(2,4,6-Trichlorophenyl)oxazole (CAS No. 2364585-18-0) is a multifaceted compound with a wide range of applications in both medicinal chemistry and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely that we will see even more innovative uses in the future.